Cas no 2770517-97-8 (1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione)

• Product Name: 1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione
• CAS No: 2770517-97-8
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 5560318
• PubChem ID: 165997960
• Update Time: 2025-10-30

1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione Chemical and Physical Properties

Names and Identifiers

• 2770517-97-8
• 1,1-dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione
• EN300-37405517
• 1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione

• Inchi： 1S/C7H13NO3S/c1-6(2)3-7(6)4-8-12(9,10)11-5-7/h8H,3-5H2,1-2H3
• InChI Key： FNEDHXPROCAKPP-UHFFFAOYSA-N
• SMILES： S1(NCC2(CO1)CC2(C)C)(=O)=O

Computed Properties

• Exact Mass: 191.06161445g/mol
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.8Ų

Additional information on 1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione

1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione: A Comprehensive Overview

The compound with CAS No 2770517-97-8, commonly referred to as 1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro ring system in this molecule is further modified by the presence of oxygen and sulfur atoms, making it a member of the thiaoxazine family. The dione functional group at the 6-position adds to its complexity and potential for diverse applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of ring-forming reactions and oxidative coupling techniques. Researchers have demonstrated that the spiro ring system can be tailored to achieve specific physical and chemical properties, making it a valuable building block in organic synthesis. The dione group has been shown to participate in various chemical transformations, including nucleophilic additions and cycloadditions, further expanding its utility in medicinal chemistry.

In terms of applications, 1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione has garnered significant attention in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins critical in cellular signaling. The thiaoxazine moiety has been found to enhance bioavailability and improve pharmacokinetic profiles, making it an attractive candidate for drug development.

Moreover, this compound has found applications in materials science due to its ability to form stable covalent networks. The spiro ring system provides rigidity to the molecule, which is advantageous in the design of advanced materials such as polymers and supramolecular assemblies. Recent research has explored its use as a precursor for high-performance polymers with tailored mechanical and thermal properties.

The synthesis and characterization of 1,1-Dimethyl-5-oxa-6lambda6-thia-7-azaspiro[2.5]octane-6,6-dione have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its three-dimensional structure and conformational flexibility, which are crucial for understanding its reactivity and biological activity.

In conclusion, 1,1-Dimethyl-5-Oxa-Spiro Compound represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. With ongoing research focusing on its synthesis optimization and functionalization strategies, this compound is poised to play an increasingly important role in both academic and industrial settings.